2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C15H14FN5O3/c1-19-13-12(14(23)20(2)15(19)24)21(8-17-13)7-11(22)18-10-6-4-3-5-9(10)16/h3-6,8H,7H2,1-2H3,(H,18,22)
• InChI Key: GLBXZWIVPNXQPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C15H14FN5O3
• Molecular Weight: 331.30 g/mol

Description

Synthesis Analysis

Synthesis of related acetamide compounds involves various organic reactions, starting from primary compounds and undergoing reactions like refluxing in acetone, crystallization, and filtration. These processes are crucial for obtaining the desired acetamide structures with specific substituents and functional groups (Hu Jingqian et al., 2016).

Molecular Structure Analysis

The molecular structure of similar acetamide compounds is determined using techniques such as X-ray diffraction, NMR spectroscopy, and elemental analysis. These techniques provide detailed insights into the crystallographic parameters, bond angles, and distances, contributing to the understanding of the compound's three-dimensional configuration (Hu Jingqian et al., 2016).

Chemical Reactions and Properties

Acetamide derivatives participate in various chemical reactions, leading to the formation of new compounds with potential biological activities. These reactions include interactions with pyrazoles, thiazolidinones, and other agents, contributing to the compounds' herbicidal, fungicidal, and anti-inflammatory properties (K. Sunder & Jayapal Maleraju, 2013).

Physical Properties Analysis

The physical properties of acetamide derivatives, such as solubility, melting points, and crystalline structure, are essential for their practical applications and effectiveness. These properties are typically characterized through crystallographic studies and solubility tests (Z. Ping, 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and pH-dependent behavior, are crucial for understanding how these compounds interact in different environments and under various chemical conditions. These properties can be assessed through experimental studies involving reactions with different chemical groups and analysis under varying conditions (M. Duran & M. Canbaz, 2013).